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Introduction
Efavirenz (EFV) is a non-nucleoside reverse transcriptase inhibitor (NNRTI) integral to the

treatment of HIV-1 infection.[1][2] Therapeutic drug monitoring (TDM) of efavirenz is crucial to

optimize treatment efficacy and minimize dose-related side effects, such as central nervous

system toxicities.[3] This document provides detailed protocols for the quantitative analysis of

efavirenz in various biological matrices, primarily human plasma, using High-Performance

Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS). These methods are essential for pharmacokinetic

studies, clinical trials, and routine therapeutic monitoring.

Quantitative Data Summary
The following tables summarize the performance characteristics of various validated

bioanalytical methods for efavirenz quantification.

Table 1: HPLC-UV Methods

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15582717?utm_src=pdf-interest
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0063305
https://ophcj.nuph.edu.ua/article/view/ophcj.19.964
https://pubmed.ncbi.nlm.nih.gov/38864581/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Method 1 Method 2

Biological Matrix Plasma Blood, Urine

Sample Preparation Protein Precipitation

Liquid-Liquid Extraction,

Protein Precipitation with

Salting Out

Linearity Range Not Specified Not Specified

Limit of Detection (LOD) 100 ng/mL[4] Not Specified

Accuracy
98-115% (intraday), 99-117%

(interday)[5]
Acceptable

Precision (%RSD)
1.670-4.087% (intraday),

3.447-13.347% (interday)[5]
Acceptable

Recovery 98-132%[5] ~90%[2]

Internal Standard (IS) Ritonavir[5] Not Specified

Table 2: LC-MS/MS Methods
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Parameter Method 1 Method 2 Method 3

Biological Matrix Human Plasma
Plasma, Brain Tissue,

PBS
Human Plasma

Sample Preparation Protein Precipitation Not Specified Protein Precipitation

Linearity Range 1.0–2,500 ng/mL[1][6] 1.9 to 500 ng/mL[7] 40-6400 µg/L

Lower Limit of

Quantification (LLOQ)
1.0 ng/mL[1][6] Not Specified 40 µg/L

Accuracy

100-111% (intraday),

95.2-108% (interday)

[6]

93.7-99.5%[7] Within ±15%

Precision (%RSD)

2.41-6.42% (intraday),

3.03-9.18% (interday)

[6]

1.5-5.6%[7] Within ±15%

Recovery
High Extraction

Efficiency[1]
Not Specified Not Specified

Internal Standard (IS) ¹³C₆-Efavirenz[1][6] Not Specified Telmisartan

Experimental Protocols
Protocol 1: Efavirenz Quantification in Human Plasma
using HPLC-UV
This protocol is based on a rapid and selective method suitable for resource-limited settings.[5]

1. Materials and Reagents:

Efavirenz and Ritonavir (Internal Standard) reference standards

HPLC grade acetonitrile and methanol

Formic acid

Human plasma (with EDTA as anticoagulant)
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Deionized water

2. Instrumentation:

HPLC system with UV detector

C18 analytical column

Centrifuge

Vortex mixer

3. Preparation of Solutions:

Stock Solutions (1 mg/mL): Dissolve 10 mg of efavirenz and ritonavir separately in 10 mL of

methanol.

Working Standard Solutions: Prepare serial dilutions of the efavirenz stock solution with 50%

methanol to create calibration standards.

Internal Standard Working Solution (10 µg/mL): Dilute the ritonavir stock solution with 50%

methanol.

4. Sample Preparation (Protein Precipitation):

Pipette 200 µL of plasma into a microcentrifuge tube.

Add 20 µL of the internal standard working solution (Ritonavir, 10 µg/mL) and vortex for 30

seconds.

Add 400 µL of acetonitrile to precipitate plasma proteins.

Vortex for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and inject 20 µL into the HPLC system.

5. Chromatographic Conditions:
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Mobile Phase: 0.1% Formic acid in water and acetonitrile.

Flow Rate: 0.3 mL/min.[5]

Column: C18.[5]

Detection Wavelength: 247 nm.[5]

Analysis Time: 6 minutes.[5]

Protocol 2: Efavirenz Quantification in Human Plasma
using LC-MS/MS
This protocol describes a highly sensitive and selective method for efavirenz analysis.[1][6]

1. Materials and Reagents:

Efavirenz and ¹³C₆-Efavirenz (Internal Standard) reference standards

HPLC grade acetonitrile and methanol

Formic acid

Human plasma

Deionized water

2. Instrumentation:

LC-MS/MS system (e.g., with a triple quadrupole mass spectrometer)

Analytical column (e.g., C18)

Centrifuge

Vortex mixer

3. Preparation of Solutions:
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Stock Solutions: Prepare stock solutions of efavirenz and ¹³C₆-efavirenz in an appropriate

solvent.

Calibration Standards and Quality Control (QC) Samples: Prepare by spiking blank human

plasma with known concentrations of efavirenz.

4. Sample Preparation (Protein Precipitation):

Use a 50 µL aliquot of human plasma.[1]

Add an appropriate volume of internal standard solution.

Precipitate proteins using a suitable organic solvent (e.g., acetonitrile).

Vortex and centrifuge to pellet the precipitated proteins.

Dilute the resulting supernatant with water prior to injection.[6]

5. LC-MS/MS Conditions:

Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.[1]

[6]

Flow Rate: 0.3 mL/min.[1][6]

Ionization Mode: Negative Ionization.[6]

MRM Transitions:

Efavirenz: m/z 314.20 → 243.90[1][6]

¹³C₆-Efavirenz (IS): m/z 320.20 → 249.90[1][6]

Total Run Time: 5 minutes.[1][6]

Method Validation Protocol
Validation of the bioanalytical method should be performed according to FDA guidelines to

ensure the reliability of the data.[1][8][9]
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1. Selectivity and Specificity:

Analyze at least six different blank matrix samples to ensure no endogenous interferences at

the retention times of efavirenz and the internal standard.[10]

2. Linearity and Calibration Curve:

Prepare a calibration curve using a blank matrix spiked with at least six to eight non-zero

concentrations of efavirenz.

The coefficient of determination (r²) should be >0.99.[1][6]

3. Accuracy and Precision:

Analyze replicate Quality Control (QC) samples at a minimum of four concentration levels

(Lower Limit of Quantification (LLOQ), Low, Medium, and High) on different days.

The mean accuracy should be within ±15% of the nominal concentration (±20% for LLLOQ),

and the precision (%RSD) should not exceed 15% (20% for LLOQ).[10]

4. Recovery:

Determine the extraction efficiency of efavirenz from the biological matrix by comparing the

analyte response in extracted samples to that of post-extraction spiked samples.

5. Stability:

Evaluate the stability of efavirenz in the biological matrix under various conditions, including:

Freeze-thaw stability

Short-term (bench-top) stability

Long-term storage stability

Stock solution stability
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Caption: Experimental workflow for bioanalytical analysis of Efavirenz.
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Caption: Key parameters for bioanalytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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